Cas no 354155-03-6 (Cis-Benzyl 2-(Bromomethyl)Hexahydrofuro[2,3-C]Pyridine-6(2H)-Carboxylate)

• Product Name: Cis-Benzyl 2-(Bromomethyl)Hexahydrofuro[2,3-C]Pyridine-6(2H)-Carboxylate
• CAS No: 354155-03-6
• MF: C₁₆H₂₀BrNO₃
• MW: 354.238903999329
• CID: 4646049
• Update Time: 2025-05-25

Cis-Benzyl 2-(Bromomethyl)Hexahydrofuro[2,3-C]Pyridine-6(2H)-Carboxylate Chemical and Physical Properties

Names and Identifiers

• Cis-Benzyl 2-(Bromomethyl)Hexahydrofuro[2,3-C]Pyridine-6(2H)-Carboxylate
• Cis-Benzyl 2-(Bromomethyl)Hexahydrofuro[2,3-C]Pyridine-6(2H)-Carboxylate(WX111307)

• Inchi： 1S/C16H20BrNO3/c17-9-14-8-13-6-7-18(10-15(13)21-14)16(19)20-11-12-4-2-1-3-5-12/h1-5,13-15H,6-11H2/t13-,14?,15-/m1/s1
• InChI Key： PYESLKOIIXXBHE-GIJJTGMTSA-N
• SMILES： C1N(C(OCC2=CC=CC=C2)=O)CC[C@]2([H])CC(CBr)O[C@]12[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5

Additional information on Cis-Benzyl 2-(Bromomethyl)Hexahydrofuro[2,3-C]Pyridine-6(2H)-Carboxylate

Professional Introduction to Cis-Benzyl 2-(Bromomethyl)Hexahydrofuro[2,3-C]Pyridine-6(2H)-Carboxylate (CAS No. 354155-03-6)

Cis-Benzyl 2-(Bromomethyl)Hexahydrofuro[2,3-C]Pyridine-6(2H)-Carboxylate, a compound with the CAS number 354155-03-6, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This intricate molecular structure has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The compound's unique framework, featuring a hexahydrofuro[2,3-c]pyridine core, combined with functional groups such as a bromomethyl and a carboxylate moiety, makes it a versatile intermediate for synthetic chemistry and drug discovery.

The Cis-Benzyl 2-(Bromomethyl)Hexahydrofuro[2,3-C]Pyridine-6(2H)-Carboxylate molecule has been extensively studied for its pharmacological properties. Recent research has highlighted its role as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways. The bromomethyl group, in particular, serves as a reactive handle for further functionalization, enabling the construction of more complex scaffolds. This feature is particularly valuable in medicinal chemistry, where the ability to modify molecular structures is crucial for optimizing drug efficacy and selectivity.

In the realm of drug development, the hexahydrofuro[2,3-c]pyridine scaffold is well-documented for its ability to enhance binding affinity and metabolic stability. Studies have demonstrated that this motif is frequently incorporated into drug candidates due to its favorable pharmacokinetic profile. The carboxylate group further enhances the compound's solubility and reactivity, making it an attractive candidate for formulation and delivery systems. These properties collectively position Cis-Benzyl 2-(Bromomethyl)Hexahydrofuro[2,3-C]Pyridine-6(2H)-Carboxylate as a promising building block for next-generation therapeutics.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Researchers have leveraged molecular docking simulations to explore the binding interactions of Cis-Benzyl 2-(Bromomethyl)Hexahydrofuro[2,3-C]Pyridine-6(2H)-Carboxylate with target proteins. These studies have revealed potential applications in areas such as enzyme inhibition and receptor modulation. The bromomethyl group's ability to participate in nucleophilic addition reactions has been particularly exploited in designing molecules that interact with biological targets through covalent bonding.

The synthesis of Cis-Benzyl 2-(Bromomethyl)Hexahydrofuro[2,3-C]Pyridine-6(2H)-Carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the construction of the hexahydrofuro[2,3-c]pyridine core through cyclization reactions followed by functionalization at the 2-position with a bromomethyl group. Subsequent introduction of the carboxylate group at the 6-position completes the molecular architecture. These synthetic strategies have been refined over several decades and are now well-established in industrial and academic settings.

The versatility of Cis-Benzyl 2-(Bromomethyl)Hexahydrofuro[2,3-C]Pyridine-6(2H)-Carboxylate extends beyond its use as an intermediate in drug synthesis. It has also been explored as a precursor for materials science applications, where its unique structural features contribute to the development of advanced polymers and coatings. The compound's ability to undergo cross-coupling reactions has been particularly useful in generating complex molecular architectures with tailored properties.

In conclusion, Cis-Benzyl 2-(Bromomethyl)Hexahydrofuro[2,3-C]Pyridine-6(2H)-Carboxylate (CAS No. 354155-03-6) stands as a testament to the ingenuity of modern chemical research. Its multifaceted applications in pharmaceuticals and materials science underscore its importance as a versatile building block. As research continues to uncover new possibilities for this compound, it is likely to remain at the forefront of scientific innovation for years to come.